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Compound of Interest

N2,N2-dimethylpyridine-2,4-
Compound Name: o
diamine

Cat. No.: B1291724

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of available spectroscopic data for the compound
N2,N2-dimethylpyridine-2,4-diamine. The information is intended to assist researchers and
professionals in the fields of chemical synthesis, drug discovery, and materials science in the
characterization and utilization of this molecule.

Molecular Structure and Properties

e Compound Name: N2,N2-dimethylpyridine-2,4-diamine
e CAS Number: 90008-36-9
e Molecular Formula: C7H11N3

e Molecular Weight: 137.18 g/mol

Spectroscopic Data

The following sections present the available spectroscopic data for N2,N2-dimethylpyridine-
2,4-diamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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IH NMR Data

The proton NMR spectrum provides information about the hydrogen atoms in the molecule,

revealing details about their chemical environment and connectivity.

. . Coupling
Chemical Shift Lo . .
Multiplicity Integration Constant (J) Assignment
(3) ppm
Hz
7.58 d 1H 5.6 H-6
5.84 dd 1H 5.6,1.8 H-5
5.68 d 1H 1.8 H-3
5.57 S 2H - -NH:z
2.89 s 6H - -N(CHs)2

d: doublet, dd: doublet of doublets, s: singlet

13C NMR Data

Despite extensive searches, experimental 13C NMR data for N2,N2-dimethylpyridine-2,4-

diamine was not found in the available literature and databases.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and elemental composition of a compound.

Electrospray lonization (ESI-MS)

lon mlz

[M+H]* 138.05

Infrared (IR) Spectroscopy
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Experimental IR spectroscopic data for N2,N2-dimethylpyridine-2,4-diamine is not readily
available in the surveyed literature.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above, based on standard methodologies for aminopyridine derivatives.

NMR Spectroscopy

Sample Preparation: Approximately 5-10 mg of the N2,N2-dimethylpyridine-2,4-diamine
sample would be dissolved in a suitable deuterated solvent, such as DMSO-ds, in a standard 5
mm NMR tube. The choice of solvent is critical to avoid proton exchange with the amino
groups.

IH NMR Acquisition: A one-dimensional *H NMR spectrum would be acquired on a 400 or 500
MHz spectrometer. Typical acquisition parameters would include a 90° pulse angle, a relaxation
delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

Mass Spectrometry (ESI-MS)

Sample Preparation: A dilute solution of N2,N2-dimethylpyridine-2,4-diamine (e.g., 10 pg/mL)
would be prepared in a suitable solvent mixture, typically a combination of water and a polar
organic solvent like acetonitrile or methanol, with the addition of a small amount of an acid
(e.g., 0.1% formic acid) to promote protonation.

Instrumentation and Analysis: The analysis would be performed using a liquid chromatography-
mass spectrometry (LC-MS) system equipped with an electrospray ionization (ESI) source. The
sample solution is introduced into the ESI source, where it is nebulized and ionized. The
resulting ions are then guided into the mass analyzer (e.g., a quadrupole or time-of-flight
analyzer) to separate them based on their mass-to-charge ratio (m/z). The data would be
collected in positive ion mode to observe the protonated molecule [M+H]*.

Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of N2,N2-
dimethylpyridine-2,4-diamine.
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Caption: General workflow for obtaining spectroscopic data.

 To cite this document: BenchChem. [Spectroscopic Data of N2,N2-dimethylpyridine-2,4-
diamine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291724#n2-n2-dimethylpyridine-2-4-diamine-
spectroscopic-data-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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